Cas no 1196155-99-3 ((5-fluoropyrimidin-2-yl)methanamine)

• Product Name: (5-fluoropyrimidin-2-yl)methanamine
• CAS No: 1196155-99-3
• MF: C₅H₆FN₃
• MW: 127.119643688202
• MDL: MFCD13189597
• CID: 2182842
• PubChem ID: 72207594
• Update Time: 2025-07-18

(5-fluoropyrimidin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• C-(5-fluoro-pyrimidin-2-yl)-methylamine
• (5-Fluoropyrimidin-2-yl)methanamine
• WXB15599
• 1196155-99-3
• SCHEMBL15269105
• PB31702
• DB-264604
• CS-0054641
• F2147-5289
• AKOS023621491
• 1-(5-FLUOROPYRIMIDIN-2-YL)METHANAMINE
• 5-Fluoro-2-pyrimidinemethanamine
• 5-Fluoropyrimidin-2-yl)methanamine
• DTXSID401302302
• (5-fluoropyrimidin-2-yl)methanamine

• MDL： MFCD13189597
• Inchi： 1S/C5H6FN3/c6-4-2-8-5(1-7)9-3-4/h2-3H,1,7H2
• InChI Key： FTICWNZYNXHPMQ-UHFFFAOYSA-N
• SMILES： FC1C=NC(CN)=NC=1

Computed Properties

• Exact Mass: 127.05457537g/mol
• Monoisotopic Mass: 127.05457537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 80.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 182.4±20.0 °C at 760 mmHg
• Flash Point: 64.1±21.8 °C
• Vapor Pressure: 0.8±0.3 mmHg at 25°C

(5-fluoropyrimidin-2-yl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (5-fluoropyrimidin-2-yl)methanamine

(5-Fluoropyrimidin-2-yl)methanamine (CAS No. 1196155-99-3): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

(5-Fluoropyrimidin-2-yl)methanamine (CAS No. 1196155-99-3) is a versatile compound with significant potential in the field of medicinal chemistry. This compound, also known as 2-(aminomethyl)-5-fluoropyrimidine, has garnered attention due to its unique chemical structure and its potential applications in the development of novel therapeutics. In this article, we will delve into the structural characteristics, synthesis methods, and recent research advancements involving this compound.

Structural Characteristics

(5-Fluoropyrimidin-2-yl)methanamine is a pyrimidine derivative with a fluorine atom at the 5-position and an amino group attached to the methyl group at the 2-position. The presence of the fluorine atom imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various biological studies. The pyrimidine ring is a fundamental building block in nucleic acids and many biologically active compounds, which further enhances the significance of this molecule in medicinal chemistry.

Synthesis Methods

The synthesis of (5-fluoropyrimidin-2-yl)methanamine has been explored through several routes, each with its own advantages and limitations. One common method involves the reaction of 5-fluorouracil with formaldehyde and ammonia to form the desired product. This approach is widely used due to its simplicity and relatively high yield. Another method involves the alkylation of 5-fluorouracil with an appropriate amine followed by reduction to form the final compound. These synthetic strategies have been optimized to improve yield and purity, making them suitable for large-scale production.

Biological Activity and Applications

(5-Fluoropyrimidin-2-yl)methanamine has shown promising biological activity in various studies. Recent research has focused on its potential as an antitumor agent due to its ability to inhibit key enzymes involved in DNA synthesis and repair. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of (5-fluoropyrimidin-2-yl)methanamine exhibit potent antiproliferative effects against several cancer cell lines, including those resistant to conventional chemotherapy.

In addition to its antitumor properties, (5-fluoropyrimidin-2-yl)methanamine has been investigated for its potential as an antiviral agent. A study conducted by a team of researchers at a leading pharmaceutical company found that certain derivatives of this compound show significant activity against viral replication, particularly in the context of RNA viruses such as influenza and hepatitis C.

Pharmacokinetics and Toxicology

The pharmacokinetic properties of (5-fluoropyrimidin-2-yl)methanamine have been studied to understand its behavior in biological systems. Research indicates that this compound exhibits good oral bioavailability and a favorable distribution profile, making it suitable for systemic administration. However, like many pyrimidine derivatives, it may require careful dosing to avoid potential side effects such as myelosuppression and gastrointestinal toxicity.

Toxicological studies have shown that (5-fluoropyrimidin-2-yl)methanamine is generally well-tolerated at therapeutic doses but may cause adverse effects at higher concentrations. Therefore, ongoing research is focused on optimizing its structure to enhance efficacy while minimizing toxicity.

Future Directions

The future prospects for (5-fluoropyrimidin-2-yl)methanamine are promising. Ongoing clinical trials are evaluating its efficacy in treating various cancers and viral infections. Additionally, efforts are being made to develop novel derivatives with improved pharmacological profiles and reduced side effects. The interdisciplinary collaboration between chemists, biologists, and clinicians is crucial for advancing our understanding of this compound and realizing its full therapeutic potential.

In conclusion, (5-fluoropyrimidin-2-yl)methanamine (CAS No. 1196155-99-3) is a promising compound with diverse applications in medicinal chemistry. Its unique structure and biological activity make it a valuable tool for developing new therapeutics. As research continues to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in the treatment of various diseases.